Cas no 2228582-65-6 (3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid
• CAS No: 2228582-65-6
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• CID: 6443098
• PubChem ID: 165656248
• Update Time: 2025-05-23

3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid
• 2228582-65-6
• EN300-1910169

• Inchi： 1S/C8H7BrO4/c1-4-2-7(9)13-6(4)3-5(10)8(11)12/h2H,3H2,1H3,(H,11,12)
• InChI Key： SZNRHRLOINLZLX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(CC(C(=O)O)=O)O1

Computed Properties

• Exact Mass: 245.95277g/mol
• Monoisotopic Mass: 245.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid

Professional Introduction to Compound with CAS No. 2228582-65-6 and Product Name: 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid

Compound with the CAS number 2228582-65-6, specifically identified as 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a 5-bromo-3-methylfuran-2-yl substituent, contributes to its distinct reactivity and utility in synthetic pathways.

The 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid moiety is particularly noteworthy for its role in the synthesis of biologically active molecules. The presence of a bromine atom at the 5-position of the furan ring enhances its electrophilicity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, including those with pharmaceutical relevance.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The 5-bromo-3-methylfuran-2-yl group in this compound not only facilitates synthetic modifications but also imparts favorable pharmacokinetic properties. Studies have demonstrated that such furan derivatives exhibit promising activities in various disease models, including inflammation and cancer. The 2-oxopropanoic acid component further enhances the compound's versatility, allowing for further derivatization into more complex structures.

One of the most compelling aspects of 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid is its potential as a building block for drug discovery. Researchers have leveraged its structural features to develop inhibitors targeting specific enzymatic pathways involved in diseases like diabetes and neurodegeneration. For instance, derivatives of this compound have shown inhibitory effects on kinases and other enzymes implicated in metabolic disorders. The bromine substituent, in particular, has been exploited to create covalent inhibitors that enhance binding affinity and selectivity.

The synthesis of 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the bromination of 3-methylfuran, followed by functionalization at the 2-position via oxidation and subsequent carboxylation. These steps showcase the compound's compatibility with a range of synthetic methodologies, making it an attractive candidate for industrial-scale production.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have predicted favorable interactions between 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid and biological targets, providing insights into its mechanism of action. These predictions are supported by experimental data showing that analogs of this compound exhibit potent activity in vitro. Such findings underscore the importance of computational tools in guiding experimental design and optimizing drug candidates.

The pharmaceutical industry has been particularly keen on exploring furan-based compounds due to their broad spectrum of biological activities. The structural motif present in 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid aligns well with this trend, offering a scaffold for developing next-generation therapeutics. Researchers are currently investigating its efficacy in preclinical models, with initial results suggesting significant promise for treating conditions such as cardiovascular disease and autoimmune disorders.

From an industrial perspective, the scalability of synthesizing 3-(5-bromo-3-methylfuran-2-yl)-2-oxopropanoic acid is another critical factor driving its adoption in drug development. The availability of starting materials and optimized synthetic routes ensures that large quantities can be produced efficiently. This scalability is essential for meeting the demands of clinical trials and commercialization, thereby bridging the gap between academic research and market-ready therapeutics.

The environmental impact of producing such compounds is also a consideration that has not been overlooked. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. These initiatives align with broader sustainability goals within the pharmaceutical sector, ensuring that advancements in drug development are achieved responsibly.

In conclusion, 3-(5-bromo-3-methylfuran-2-yli)-2 oxopropanoic acid (CAS No. 2228582 65 6) stands out as a versatile and promising compound with significant implications for medicinal chemistry and drug discovery. Its unique structural features, coupled with its synthetic accessibility, make it an invaluable tool for researchers seeking to develop novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving patient outcomes.